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Introduction

Gepotidacin is a first-in-class triazaacenaphthylene antibiotic with a novel mechanism of action

that involves the inhibition of bacterial DNA replication.[1][2] It uniquely and selectively binds to

and inhibits two essential bacterial enzymes: DNA gyrase and topoisomerase IV.[3][4] This

dual-targeting mechanism confers activity against a broad spectrum of pathogens, including

strains resistant to other antibiotics like fluoroquinolones.[2][3][5] Time-kill curve assays are

crucial in vitro pharmacodynamic studies that provide insights into the bactericidal or

bacteriostatic activity of an antimicrobial agent over time. This document provides a detailed

methodology for performing a time-kill curve assay for gepotidacin hydrochloride.

Mechanism of Action

Gepotidacin's novel mechanism of action provides well-balanced inhibition of both DNA gyrase

and topoisomerase IV, which are essential for bacterial DNA replication.[6] This is distinct from

fluoroquinolones, which also target these enzymes but at different binding sites.[3] By inhibiting

both enzymes, gepotidacin disrupts the management of DNA topology during replication,

transcription, and cell division, ultimately leading to bacterial cell death.[4] This dual inhibition is

also thought to lower the potential for the development of resistance.[4] Studies have shown
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that gepotidacin induces high levels of single-stranded DNA breaks mediated by gyrase, but

not double-stranded breaks, a key difference from the action of fluoroquinolones.[3]
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Gepotidacin Mechanism of Action
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Gepotidacin Time-Kill Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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